Cas no 313528-88-0 (3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 313528-88-0
• MF: C₁₆H₁₀BrFN₂OS
• MW: 377.230804920197
• CID: 5971604
• PubChem ID: 986164
• Update Time: 2025-06-12

3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• 3-bromo-N-(4-(4-fluorophenyl)thiazol-2-yl)benzamide
• Benzamide, 3-bromo-N-[4-(4-fluorophenyl)-2-thiazolyl]-
• 3-bromo-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
• F0012-0263
• EU-0067465
• AKOS003241384
• SR-01000394578
• 313528-88-0
• SR-01000394578-1

• Inchi： 1S/C16H10BrFN2OS/c17-12-3-1-2-11(8-12)15(21)20-16-19-14(9-22-16)10-4-6-13(18)7-5-10/h1-9H,(H,19,20,21)
• InChI Key： QNIXSKQGAQGNQT-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 375.96812g/mol
• Monoisotopic Mass: 375.96812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.593±0.06 g/cm3(Predicted)
• pka: 6.67±0.50(Predicted)

Additional information on 3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 313528-88-0)

3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 313528-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which includes a bromobenzamide moiety and a fluorophenyl group. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or intermediate in synthesizing bioactive molecules.

The compound’s CAS number 313528-88-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in academic literature, reflecting its relevance in structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have further highlighted the importance of such heterocyclic compounds, as they are frequently used in virtual screening and molecular docking simulations.

One of the most searched questions about 3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide revolves around its synthetic pathways. Common methods involve amide coupling reactions between 3-bromobenzoic acid derivatives and 2-amino-4-(4-fluorophenyl)thiazole. The compound’s solubility and stability under various conditions are also frequently discussed, as these properties are crucial for its formulation in preclinical studies.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 313528-88-0, aligning with global sustainability goals. The compound’s potential as a biodegradable intermediate is another hot topic, especially in industries prioritizing environmental impact reduction. Additionally, its spectroscopic data (e.g., NMR, IR, and mass spectrometry) are widely shared in open-access databases to facilitate collaborative research.

The pharmacological profile of 3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide is another area of intense investigation. Preliminary studies suggest its utility in modulating enzyme activity, particularly in inflammatory pathways. This aligns with current trends in precision medicine, where targeted therapies are sought after. Its bioavailability and metabolic stability are also key focus areas for medicinal chemists.

From a commercial perspective, CAS 313528-88-0 is listed in catalogs of major chemical suppliers, often under categories like building blocks or research chemicals. Pricing and bulk availability are common queries among procurement specialists. The compound’s patent status and regulatory compliance are equally critical for industrial applications, ensuring adherence to Good Manufacturing Practices (GMP).

In summary, 3-bromo-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 313528-88-0) represents a versatile scaffold in modern chemistry. Its applications span drug development, agrochemical innovation, and material science, making it a subject of ongoing research. As computational chemistry and high-throughput screening technologies advance, the demand for such high-purity intermediates is expected to grow, solidifying its role in scientific progress.